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Compound of Interest

Compound Name: Cobalt tetracarbonyl hydride

Cat. No.: B231246

Technical Support Center: Cobalt Tetracarbonyl
Hydride

Welcome to the Technical Support Center for researchers, scientists, and drug development
professionals working with cobalt tetracarbonyl hydride (HCo(CO)a4). This resource provides
essential information for the safe handling and troubleshooting of this highly toxic and reactive
organometallic compound.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with cobalt
tetracarbonyl hydride.
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Issue

Possible Cause(s)

Recommended Action(s)

Pale yellow solution of
HCo(CO)a turns colorless or
develops an orange

precipitate.

Decomposition of HCo(CO)4 to
dicobalt octacarbonyl
(Co2(C0O)s) and hydrogen gas.
[1][2] This can be caused by:
Insufficient carbon monoxide
(CO) partial pressure.[3]
Elevated temperature.[1]

Exposure to air.[1]

Immediately re-pressurize the
reaction vessel with CO gas to
the recommended pressure for
your reaction. If the
decomposition is significant
(indicated by a large amount of
orange precipitate), it is best to
quench the reaction mixture
and prepare a fresh solution of
HCo(CO)a. For future
experiments, ensure a
constant and sufficient CO

atmosphere is maintained.

Reaction progress is slow or

stalled.

Catalyst (HCo(CO)4) has
decomposed. Inhibitors are
present in the reagents or
solvent. The reaction

temperature is too low.

Verify the integrity of your
HCo(CO)a solution. A slight
yellow color is indicative of the
active catalyst. If the solution is
colorless or contains an
orange precipitate, the catalyst
has likely decomposed and
needs to be regenerated or
freshly prepared.[2] Purify all
reagents and solvents to
remove any potential

inhibitors. Ensure your reaction
iS running at the optimal
temperature as specified in

your protocol.

A pungent, unpleasant odor is

detected.

Aleak in the experimental
setup is releasing HCo(CO)a
vapor.[1][2]

This is an emergency situation
due to the high toxicity of
HCo(CO)4. Immediately
evacuate the area and notify
your institution's environmental
health and safety (EHS)
department. Do not attempt to
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locate the source of the leak
without proper personal
protective equipment (PPE),
including a self-contained

breathing apparatus (SCBA).
[4]

Difficulty in generating
HCo(CO)4 in situ.

Incomplete reaction of the
starting material (Co2(CO)s).[1]
Poor quality of reagents (e.qg.,
wet solvent, old hydrogen
source). Leak in the reaction

setup preventing sufficient

Ensure the Co2(CO)s is of high
purity. Use freshly dried and

deoxygenated solvents. Check
all connections in your reaction
setup for leaks to ensure it can

hold the required pressure of

pressure. Hz and CO.

Frequently Asked Questions (FAQS)

1. What is cobalt tetracarbonyl hydride and why is it so hazardous?

Cobalt tetracarbonyl hydride (HCo(CO)a) is a volatile, pale yellow liquid with an extremely
unpleasant odor.[1][2] It is highly toxic and can cause severe respiratory irritation, pulmonary
edema, and other systemic effects upon inhalation.[5] Its high vapor pressure and instability in
air contribute to the risk of exposure.[1][6] It is also flammable and can decompose rapidly,
releasing carbon monoxide and hydrogen gas.[1]

2. How should | store cobalt tetracarbonyl hydride?

Due to its high instability, HCo(CO)a4 is almost always generated in situ for immediate use and
is not isolated or stored.[1][2] If you are working with a precursor like dicobalt octacarbonyl
(Co2(C0O)s), it should be stored in a tightly sealed container under an inert atmosphere in a
cool, dark, and well-ventilated area.[7]

3. What are the signs of HCo(CO)4 decomposition?

The primary sign of decomposition is a color change from pale yellow to colorless, often
accompanied by the formation of an orange-red precipitate of dicobalt octacarbonyl
(C0o2(C0O)s).[2] The release of hydrogen gas will also occur.[1]
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4. What personal protective equipment (PPE) is required when working with HCo(CO)a4?
A comprehensive PPE ensemble is mandatory and should include:

» Respiratory Protection: A full-face respirator with cartridges appropriate for organic vapors
and metal carbonyls is the minimum requirement.[8][9] For emergencies or situations with a
high risk of exposure, a self-contained breathing apparatus (SCBA) is necessary.[4]

e Eye and Face Protection: Chemical splash goggles and a face shield are essential.[10][11]

o Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene, and consider
double-gloving.[10]

o Body Protection: A flame-resistant lab coat, chemical-resistant apron, and closed-toe shoes
are required.[10]

5. How do | safely dispose of waste containing HCo(CO)a4?

All waste containing HCo(CO)a, including residual amounts in glassware, must be quenched
before disposal. A detailed quenching protocol is provided in the "Experimental Protocols"
section of this guide. Never dispose of active HCo(CO)a directly into a waste container.

Quantitative Data Summary

The following table summarizes key quantitative data for cobalt tetracarbonyl hydride.
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Property Value Reference(s)
Chemical Formula HCo(CO)4 [1112]
Molar Mass 171.98 g/mol [2]
Appearance Pale yellow, volatile liquid [11[2]
Odor Pungent, offensive [1112]
Melting Point -26 °C [1]
Boiling Point 47 °C (decomposes) [2]
Vapor Pressure >1 atm at 20 °C [2]
Solubility in Water 0.05% at 20 °C [2]
pKa (in acetonitrile) 8.3 [3]
NIOSH Recommended 0.1 mg/m3 (Time-Weighted

[21[12]

Exposure Limit (REL) (as Co) Average)

LC50 (rat, inhalation) 46.2 mg/m3 for 2 hours [6]

Experimental Protocols

1. In Situ Generation of Cobalt Tetracarbonyl Hydride

This protocol describes the common laboratory-scale synthesis of HCo(CO)a4 from dicobalt
octacarbonyl.

e Materials:
o Dicobalt octacarbonyl (Coz2(CO)s)
o Anhydrous, deoxygenated solvent (e.g., toluene, hexane)
o High-pressure reaction vessel (e.g., autoclave)

o Hydrogen (Hz2) gas source
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o Carbon monoxide (CO) gas source

o Schlenk line or glovebox for inert atmosphere handling

e Procedure:

o In a glovebox or under a positive pressure of inert gas, charge the high-pressure reaction
vessel with the desired amount of Co2(CO)s and the anhydrous, deoxygenated solvent.

o Seal the reaction vessel and connect it to a manifold with H2 and CO gas lines.
o Purge the vessel several times with CO gas to remove any residual air.
o Pressurize the vessel with Hz gas to the desired pressure (typically several atmospheres).

o Pressurize the vessel with CO gas to the desired partial pressure. Maintaining a CO
atmosphere is crucial to stabilize the HCo(CO)a4 product.[1][3]

o Heat the reaction mixture to the desired temperature (e.g., 100-150 °C) with vigorous
stirring.

o Monitor the reaction progress by observing the color change from the orange-red of
Co2(CO)s to the pale yellow of HCo(CO)a.

o Once the reaction is complete, cool the vessel to room temperature before use. The
HCo(CO)4 solution should be used immediately.

2. Safe Quenching and Disposal of Cobalt Tetracarbonyl Hydride
This protocol outlines the procedure for safely neutralizing HCo(CO)a waste.
e Materials:

o Inert solvent (e.g., toluene)

o Isopropanol

o Methanol
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o Water

o A suitable reaction flask equipped with a stir bar and a gas outlet bubbler

o An ice bath

e Procedure for Residual Amounts (e.g., in glassware):

[¢]

Under a fume hood, rinse the glassware with a small amount of an inert solvent like
toluene to dissolve the residual HCo(CO)a.

o Transfer the rinse to a flask containing an excess of isopropanol.

o Stir the mixture at room temperature for at least 30 minutes to ensure complete
guenching.

o The quenched solution can then be disposed of as hazardous waste according to your
institution's guidelines.

e Procedure for Larger Quantities:

[e]

In a well-ventilated fume hood, place the HCo(CO)a4 solution in a flask equipped with a stir
bar and a gas outlet bubbler.

o Cool the flask in an ice bath.

o Slowly and dropwise, add isopropanol to the cooled, stirring solution.[13] Be prepared for
gas evolution (CO and Hz).

o After the initial vigorous reaction subsides, continue adding isopropanol until gas evolution
ceases.

o Slowly add methanol to ensure complete quenching of any remaining reactive species.[13]
o Finally, slowly add water to the mixture.[13]

o Allow the solution to warm to room temperature and stir for several hours to ensure the
reaction is complete.
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o The resulting solution, containing cobalt salts, can be disposed of as hazardous waste.
3. Emergency Response for Spills
o Small Spill (a few milliliters in a fume hood):

o Notify others in the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully scoop the absorbent material into a container for quenching.
o Quench the absorbed material using the quenching protocol for larger quantities.
o Decontaminate the fume hood surface with a suitable solvent.

o Large Spill (outside of a fume hood) or any spill with vapor release:

EVACUATE THE AREA IMMEDIATELY.

[e]

o

Activate the nearest fire alarm to alert emergency responders.

[¢]

Call your institution's emergency number and report a spill of a highly toxic and volatile
chemical.

[¢]

Do not re-enter the area. Only trained emergency responders with SCBA should handle
the cleanup.[4]

Visualizations
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Caption: Workflow for the in situ synthesis of cobalt tetracarbonyl hydride.
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Caption: Standard laboratory workflow for handling cobalt tetracarbonyl hydride.
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Caption: Decision tree for emergency response to a cobalt tetracarbonyl hydride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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